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Compound of Interest

Compound Name: Lurasidone-d8

Cat. No.: B3338779

For Immediate Implementation: This document provides essential safety and logistical
protocols for the handling and disposal of Lurasidone-d8, a deuterated analogue of the
atypical antipsychotic Lurasidone. Adherence to these procedures is critical for ensuring the
safety of all laboratory personnel and minimizing environmental impact. Lurasidone and its
analogues are potent pharmaceutical compounds that require stringent handling protocols.[1]

[21(31[4]

Personal Protective Equipment (PPE)

The primary defense against exposure to potent pharmaceutical compounds like Lurasidone-
d8 is the consistent and correct use of Personal Protective Equipment. The following table
outlines the minimum PPE requirements. For tasks with a higher risk of aerosolization or
spillage, enhanced protection is necessary.
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Equipment Specification Purpose MANDATORY
Double-gloving with )
Gloves o Prevents skin contact YES
nitrile gloves
) Chemical splash Protects eyes from
Eye Protection YES
goggles splashes and aerosols
Disposable, low-linting  Protects skin and
Lab Coat ) ) YES
fabric personal clothing
) ) N95 respirator or Prevents inhalation of
Respiratory Protection ) ) ) YES
higher (e.g., PAPR) airborne particles
_ Provides full-body
) Disposable coveralls ) ) )
Body Protection ] protection for high-risk  As needed
("bunny suits")
tasks[5]
Used in conjunction
Face Shield Full-face shield with goggles for As needed

splash hazards

Hazard and Safety Information

Understanding the potential hazards of Lurasidone-d8 is fundamental to its safe handling.

While specific toxicological data for the deuterated form is limited, the properties of Lurasidone

hydrochloride should be considered as a baseline.
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Hazard Category

Description

Primary Routes of
Exposure

Potential Health
Effects

Harmful if swallowed.

Ingestion, Inhalation,

Drowsiness,

dizziness, and

Acute Toxicity i potential for more
[6] Skin Contact )
severe neurological
effects.[7][8]
Tardive dyskinesia,
Long-term exposure _
] ] ) metabolic changes,
) o may lead to serious Inhalation, Skin )
Chronic Toxicity and neuroleptic

movement disorders.

[8]

Contact

malignant syndrome.
[110]

Environmental Hazard

Very toxic to aquatic
life with long-lasting
effects.[6]

Improper disposal

Long-term adverse
effects in the aquatic

environment.

Step-by-Step Handling and Disposal Protocol

This section details the operational workflow for handling Lurasidone-d8 from receipt to

disposal.

 Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.

« Don PPE: Before opening the package, at a minimum, wear single-use nitrile gloves and a

lab coat.

o Verify and Log: Confirm the contents against the order and log the material in the chemical

inventory.

o Storage: Store Lurasidone-d8 in a clearly labeled, tightly sealed container in a cool, well-

ventilated, and light-protected area.[11] Recommended storage is at -20°C for long-term

stability.[12]

o Prepare Work Area: Work should be conducted within a certified chemical fume hood or a

glove box to minimize exposure.
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Full PPE: Wear double nitrile gloves, a disposable lab coat, chemical splash goggles, and an
N95 respirator.

Tare and Weigh: Use a calibrated analytical balance. Handle the compound with dedicated
spatulas and weighing paper.

Aliquoting: If preparing solutions, add the solvent to the weighed compound slowly to avoid
splashing.

Clean-Up: Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) and
dispose of all contaminated materials as hazardous waste.

Waste Segregation: All materials that have come into contact with Lurasidone-d8, including
gloves, weighing paper, pipette tips, and empty vials, must be disposed of as hazardous
chemical waste.

Waste Containers: Use clearly labeled, leak-proof containers for solid and liquid waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"Lurasidone-d8," and the associated hazards.

Final Disposal: Arrange for disposal through the institution's environmental health and safety
office, following all local, state, and federal regulations.[13]

Emergency Procedures
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Exposure Scenario

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.[14]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open.[14]

Inhalation

Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[11]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
with an absorbent material and collect it into a
sealed container for hazardous waste disposal.

Decontaminate the area.[11]

Lurasidone-d8 Handling and Disposal Workflow

The following diagram illustrates the key decision points and steps in the safe handling and

disposal of Lurasidone-d8.
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Lurasidone-d8 Handling and Disposal Workflow

Receiving and Storage

Receive Shipment

Inspect Package for Damage

Don Gloves and Lab Coat

Verify and Log

Store in Designated Location

(-20°C, Light-Protected)

Preparation

Handling ang
\

Prepare Containment
(Fume Hood/Glove Box)

Don Full PPE
(Double Gloves, Goggles, Respirator)

Weigh Compound

Aliquot or Prepare Solution

Decontaminate Work Area

Disppsal
\4

Segregate Contaminated Waste

Label Hazardous Waste Container

Dispose via EHS Office

Emergency Procedures

L] Exposure Event
(Skin, Eye, Inhalation, Ingestion)

Spill Event

\

Follow First Aid Measures

\ 4

Seek Medical Attention

\

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lurasidone-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3338779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3338779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

